2-Fluoro[1,1'-biphenyl]-4-yl 4-(acetylamino)benzenesulfonate

• IUPAC Name: (3-fluoro-4-phenylphenyl) 4-acetamidobenzenesulfonate
• InChI: InChI=1S/C20H16FNO4S/c1-14(23)22-16-7-10-18(11-8-16)27(24,25)26-17-9-12-19(20(21)13-17)15-5-3-2-4-6-15/h2-13H,1H3,(H,22,23)
• InChI Key: YHOTVGWUGRXGRW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=C(C=C2)C3=CC=CC=C3)F
• Molecular Formula: C20H16FNO4S
• Molecular Weight: 385.4 g/mol

Description

2-Fluoro[1,1’-biphenyl]-4-yl 4-(acetylamino)benzenesulfonate is a chemical compound with the molecular formula C₁₈H₁₃FO₄S . It consists of a biphenyl core with a fluorine atom attached at the 2-position and a sulfonate group at the 4-position of the phenyl ring. The acetylamino group is also present, contributing to its overall structure .

Scientific Research Applications

Fluorescence Studies for Zinc(II) Detection

Research on fluorophores, including analogs of "2-Fluoro[1,1'-biphenyl]-4-yl 4-(acetylamino)benzenesulfonate," has demonstrated their importance in detecting zinc(II) ions, a crucial aspect for studying intracellular zinc concentrations. Kimber et al. (2001) explored the fluorescence characteristics of various fluorophores and their complexes with zinc(II), finding that certain analogs show substantial fluorescence enhancement upon binding with zinc(II), indicating their potential as sensitive fluorescent probes for zinc(II) detection in biological systems (Kimber, M., Mahadevan, I., Lincoln, S., Ward, A., & Betts, W. H., 2001).

COX-2 Inhibitors for Inflammatory Disorders

Hashimoto et al. (2002) synthesized a series of compounds, including those structurally related to "this compound," demonstrating their ability to selectively inhibit the cyclooxygenase-2 (COX-2) enzyme. This enzyme is a key target for developing anti-inflammatory drugs, indicating the potential of such compounds for treating inflammatory disorders (Hashimoto, H., Imamura, K., Haruta, J., & Wakitani, K., 2002).

Antimicrobial Activity

Badiger et al. (2013) investigated sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide, showing structural similarities to "this compound," for their antimicrobial properties. The study highlighted the potential of these compounds as antimicrobial agents, providing a foundation for further research into their application in combating microbial infections (Badiger, N., Mulla, J., Khazi, I., & Khazi, I., 2013).

Liquid Crystal Synthesis

Kiryanov et al. (2001) explored the synthesis of 2-(1,1-difluoroalkyl) thiophenes and related 1,1-difluoroalkyl benzenes, which include the biphenylthienyl liquid crystalline materials. This research underlines the significance of fluorinated compounds, akin to "this compound," in the development of materials for liquid crystal displays, showcasing the material science application of these compounds (Kiryanov, A., Seed, A., & Sampson, P., 2001).